![molecular formula C7H6BrN3 B1499062 8-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine CAS No. 1172341-29-5](/img/structure/B1499062.png)
8-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine
Overview
Description
8-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine is a chemical compound with the molecular formula C6H4BrN3 . It is a member of the triazolopyridine family, which are known for their wide range of biological activities .
Synthesis Analysis
The synthesis of 1,2,4-triazolo[1,5-a]pyridines, such as 8-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine, can be achieved from N-(pyridin-2-yl)benzimidamides via PIFA-mediated intramolecular annulation via a direct metal-free oxidative N-N bond formation .Molecular Structure Analysis
The molecular structure of 8-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine consists of a triazolopyridine core with a bromine atom at the 8-position . The SMILES string representation of this compound is Nc1nc2c(Br)cccn2n1 .Scientific Research Applications
Antidepressant Applications
The discovery of trazodone, a [1,2,4]-triazolopyridine, as a selective serotonin reuptake inhibitor and its approval for the treatment of depression has stimulated interest in triazolopyridines in general. This suggests that derivatives of [1,2,3]triazolo[1,5-a]pyridine may have potential applications in the development of new antidepressants .
Anticancer Agents
[1,2,4]Triazolo[1,5-a]pyrimidine and indole skeletons are widely used in the design of anticancer agents. A series of [1,2,4]triazolo[1,5-a]pyrimidine indole derivatives have been designed and synthesized by molecular hybridization strategy, indicating their potential use in cancer treatment .
Therapeutic Targets for Metabolic Disorders
Fatty acid-binding proteins (FABPs) isoforms, such as FABP4 and FABP5, are recognized as potential therapeutic targets for disorders like dyslipidemia, coronary heart disease, and diabetes. The chemistry and application of 1,2,4-triazolo[1,5-a]pyrimidines have been discussed thoroughly in this context .
Eco-Friendly Synthesis Methods
An eco-friendly method for synthesizing 1,2,4-triazolo[1,5-a]pyridines under microwave conditions without the need for catalysts or additives has been established. This suggests its application in green chemistry practices .
Drug Design
[1,2,4]Triazolo[1,5-a]pyridine derivatives have found wide application in drug design due to their versatile chemical properties and biological activities .
Future Directions
Triazolopyridines, including 8-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine, have found wide application in drug design . Their synthesis and study of their antimicrobial, antioxidant, and antiviral potential continue to be areas of active research . Future directions may include the development of more efficient synthesis methods and exploration of new biological activities.
Mechanism of Action
Mode of Action
It is known that triazolo-pyridine derivatives can interact with various biological targets through hydrogen bonding, hydrophobic interactions, and π-π stacking .
Biochemical Pathways
It is known that triazolo-pyridine derivatives can influence a variety of biochemical pathways depending on their specific targets .
Pharmacokinetics
The compound’s molecular weight (19802 g/mol) and its lipophilic nature suggest that it may have good bioavailability .
Result of Action
The effects would depend on the specific targets and pathways that the compound interacts with .
properties
IUPAC Name |
8-bromo-5-methyl-[1,2,4]triazolo[1,5-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c1-5-2-3-6(8)7-9-4-10-11(5)7/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJYMVROKAQXEKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C2=NC=NN12)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70656836 |
Source
|
| Record name | 8-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70656836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine | |
CAS RN |
1172341-29-5 |
Source
|
| Record name | 8-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70656836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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